Cas no 108349-58-2 (8-chloro-5H-Pyrido[4,3-b]indole)
![8-chloro-5H-Pyrido[4,3-b]indole structure](https://ossimg.kuujia.com/scimg/108500/108349-58-2x500.png)
108349-58-2 structure
Product Name:8-chloro-5H-Pyrido[4,3-b]indole
CAS No:108349-58-2
MF:C11H7ClN2
MW:202.639681100845
CID:1098326
PubChem ID:91665957
Update Time:2025-04-20
8-chloro-5H-Pyrido[4,3-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 8-chloro-5H-Pyrido[4,3-b]indole
- 108349-58-2
- DB-359995
-
- Inchi： 1S/C11H7ClN2/c12-7-1-2-10-8(5-7)9-6-13-4-3-11(9)14-10/h1-6,14H
- InChI Key： PDFIEXUVXKEKGE-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C1C=NC=CC=1N2
Computed Properties
- Exact Mass: 202.0297759g/mol
- Monoisotopic Mass: 202.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 28.7Ų
8-chloro-5H-Pyrido[4,3-b]indole Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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